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Compound of Interest

Compound Name: 2-Fluoro-3-methylphenol

Cat. No.: B1315178 Get Quote

Essential Safety and Handling Guide for 2-Fluoro-3-
methylphenol
This guide provides critical safety, handling, and disposal protocols for 2-Fluoro-3-
methylphenol (CAS No. 77772-72-6), a key intermediate in pharmaceutical and agrochemical

synthesis.[1] Adherence to these procedures is essential for ensuring the safety of laboratory

personnel and minimizing environmental impact.

Chemical and Physical Properties:

Property Value

Molecular Formula C7H7FO

Molecular Weight 126.128 g/mol [1]

Appearance Colorless, transparent liquid[1]

Boiling Point 174.2 ± 20.0 °C at 760 mmHg[1]

Flash Point 67.4 ± 10.5 °C[1]

Density 1.2 ± 0.1 g/cm³[1]
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Hazard Identification and Personal Protective
Equipment (PPE)
2-Fluoro-3-methylphenol is classified as a hazardous substance. It is toxic if swallowed or in

contact with skin, causes severe skin burns and eye damage, and is harmful to aquatic life with

long-lasting effects.[2][3] Therefore, stringent adherence to PPE guidelines is mandatory.

Recommended Personal Protective Equipment:

Protection Type Specification Rationale

Eye and Face
Chemical safety goggles and a

face shield

Provides maximum protection

from splashes that can cause

severe eye damage.[4][5]

Hand

Double-gloving: Inner layer of

nitrile gloves with an outer

layer of neoprene or butyl

rubber gloves. For significant

spill cleanup, Viton® or Silver

Shield® gloves are

recommended.

Nitrile gloves offer splash

protection, while the outer

layer provides extended

chemical resistance.[4][5]

Phenol can rapidly penetrate

nitrile gloves.[5][6]

Body

A fully buttoned, long-sleeved

lab coat and a chemical-

resistant apron (neoprene or

butyl rubber).

Protects against skin contact

from spills and splashes.[4]

Respiratory

A NIOSH/MSHA approved

respirator with an organic

vapor cartridge (e.g., A-P3

filter) is required when working

outside of a fume hood or

when aerosolization is

possible.[7][8]

Prevents inhalation of toxic

vapors.[9]

Operational Plan: Handling and Storage
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Engineering Controls:

Ventilation: All handling of 2-Fluoro-3-methylphenol must be conducted in a certified

chemical fume hood to minimize inhalation exposure.[4][5][10]

Eyewash and Safety Shower: An operational eyewash station and safety shower must be

readily accessible in the immediate work area.[5][10]

Safe Handling Protocol:

Preparation: Before handling, ensure all necessary PPE is correctly donned. Prepare a

designated work area within the fume hood and have a phenol first aid kit readily available.

[5][6]

Dispensing: When transferring the liquid, use spark-proof tools and maintain a safe distance

to avoid splashes.[9]

Heating: Avoid heating 2-Fluoro-3-methylphenol. If heating is necessary, it must be done in

a well-ventilated area, away from ignition sources, as it has a flash point of 67.4°C and can

form explosive mixtures with air upon intense heating.[1][2]

Post-Handling: Thoroughly wash hands and any exposed skin with soap and water after

handling.[2][3] Decontaminate the work surface after completion of the task.

Storage:

Store in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[1]

[10]

Keep containers tightly closed and store them upright to prevent leakage.[10]

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures and First Aid
Exposure Response:
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Exposure Route First Aid Measures

Skin Contact

Immediately remove all contaminated clothing.

[2][3] Rinse the affected area with copious

amounts of water for at least 15-20 minutes.[2]

[7] Treatment with polyethylene glycol (PEG 300

or 400) is highly recommended to

decontaminate the skin.[6][11] Seek immediate

medical attention.[2][3]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, including under the eyelids.

[9][10] Remove contact lenses if present and

easy to do.[3] Seek immediate medical

attention.[2][9]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen.[8][10] Seek immediate

medical attention.

Ingestion

Do NOT induce vomiting.[9] Rinse the mouth

with water.[9][10] Immediately call a poison

control center or seek medical attention.[2][3]

Spill Response:

Evacuate the area and remove all sources of ignition.[9]

Wearing appropriate PPE (including respiratory protection and chemical-resistant gloves),

contain the spill using an inert absorbent material (e.g., vermiculite, dry sand).

Collect the absorbed material into a suitable, closed container for disposal.[9][10]

Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
All waste containing 2-Fluoro-3-methylphenol must be treated as hazardous waste.
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Waste Collection: Collect all contaminated materials (including gloves, absorbent materials,

and empty containers) in a designated, properly labeled, and sealed hazardous waste

container.[8]

Labeling: The container must be clearly labeled with "Hazardous Waste," the chemical name

"2-Fluoro-3-methylphenol," and the associated hazard symbols.[8]

Disposal: Arrange for disposal through a licensed hazardous waste disposal company,

following all local, state, and federal regulations.[8][10] Do not dispose of this chemical down

the drain.[9]

Experimental Workflow Diagram
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Caption: Workflow for safely handling 2-Fluoro-3-methylphenol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methylphenol]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-2-fluoro-3-methylphenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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